![molecular formula C20H16ClNO2 B5814552 N-2-biphenylyl-3-chloro-4-methoxybenzamide](/img/structure/B5814552.png)
N-2-biphenylyl-3-chloro-4-methoxybenzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-2-biphenylyl-3-chloro-4-methoxybenzamide, also known as BPCM, is a chemical compound that has gained attention in scientific research due to its potential therapeutic properties. BPCM belongs to the class of benzamides and has been found to exhibit various biochemical and physiological effects.
Mechanism of Action
The mechanism of action of N-2-biphenylyl-3-chloro-4-methoxybenzamide is not fully understood. However, it is believed to act through the inhibition of certain enzymes and signaling pathways. This compound has been found to inhibit the activity of histone deacetylases (HDACs), which play a crucial role in the regulation of gene expression. By inhibiting HDACs, this compound can alter the expression of genes involved in cancer proliferation and inflammation. This compound has also been found to inhibit the activation of the NF-κB signaling pathway, which is involved in the regulation of immune and inflammatory responses.
Biochemical and Physiological Effects:
This compound has been found to exhibit various biochemical and physiological effects. In addition to its anti-cancer and anti-inflammatory properties, this compound has been found to exhibit anti-angiogenic properties. It has been shown to inhibit the formation of new blood vessels, which is essential for the growth and spread of cancer cells. This compound has also been found to exhibit anti-metastatic properties. It has been shown to inhibit the migration and invasion of cancer cells, which are responsible for the spread of cancer to other parts of the body.
Advantages and Limitations for Lab Experiments
One of the major advantages of N-2-biphenylyl-3-chloro-4-methoxybenzamide is its potential therapeutic properties. Its ability to inhibit the growth of cancer cells and inflammation makes it a promising candidate for the development of new drugs. However, one of the limitations of this compound is its low solubility in water. This can make it difficult to administer in vivo. Furthermore, the mechanism of action of this compound is not fully understood, which can make it challenging to develop drugs based on this compound.
Future Directions
There are several future directions for research on N-2-biphenylyl-3-chloro-4-methoxybenzamide. One of the areas of research is the development of new drugs based on this compound. By understanding the mechanism of action of this compound, it may be possible to develop drugs that can target specific signaling pathways and enzymes involved in cancer proliferation and inflammation. Another area of research is the optimization of the synthesis method of this compound. By improving the synthesis method, it may be possible to increase the yield and purity of the final product. Finally, the investigation of the pharmacokinetics and toxicity of this compound is necessary to determine its safety and efficacy in vivo.
Conclusion:
In conclusion, this compound is a chemical compound that has gained attention in scientific research due to its potential therapeutic properties. Its ability to inhibit the growth of cancer cells and inflammation makes it a promising candidate for the development of new drugs. However, further research is necessary to fully understand the mechanism of action of this compound and its potential applications in drug development.
Synthesis Methods
The synthesis of N-2-biphenylyl-3-chloro-4-methoxybenzamide can be achieved through a multi-step process. One of the most common methods involves the reaction of 3-chloro-4-methoxybenzoic acid with thionyl chloride to form 3-chloro-4-methoxybenzoyl chloride. This intermediate is then reacted with 2-aminobiphenyl to form this compound. The purity of the final product can be improved through recrystallization.
Scientific Research Applications
N-2-biphenylyl-3-chloro-4-methoxybenzamide has been found to exhibit potential therapeutic properties in various scientific research studies. Its ability to inhibit the growth of cancer cells has been extensively studied. This compound has been found to inhibit the proliferation of human lung cancer cells, breast cancer cells, and prostate cancer cells. It has also been found to induce apoptosis in cancer cells. Apart from its anti-cancer properties, this compound has also been found to exhibit anti-inflammatory properties. It has been shown to inhibit the production of pro-inflammatory cytokines, which are responsible for inflammation in the body.
properties
IUPAC Name |
3-chloro-4-methoxy-N-(2-phenylphenyl)benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H16ClNO2/c1-24-19-12-11-15(13-17(19)21)20(23)22-18-10-6-5-9-16(18)14-7-3-2-4-8-14/h2-13H,1H3,(H,22,23) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NHUZLJDQERFAGK-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C=C1)C(=O)NC2=CC=CC=C2C3=CC=CC=C3)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H16ClNO2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
337.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.